4-(4-fluorobenzoyl)-3,4-dihydro-2(1H)-quinoxalinone

• IUPAC Name: 4-(4-fluorobenzoyl)-1,3-dihydroquinoxalin-2-one
• InChI: InChI=1S/C15H11FN2O2/c16-11-7-5-10(6-8-11)15(20)18-9-14(19)17-12-3-1-2-4-13(12)18/h1-8H,9H2,(H,17,19)
• InChI Key: XEGMTCOBZCGDAT-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=CC=CC=C2N1C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C15H11FN2O2
• DSSTOX Substance ID: DTXSID50351130
• Molecular Weight: 270.26 g/mol
• Solubility: >40.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 5365-68-4

Description

4-(4-fluorobenzoyl)-3,4-dihydro-2(1H)-quinoxalinone is a useful research compound. Its molecular formula is C15H11FN2O2 and its molecular weight is 270.26 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 270.08045576 g/mol and the complexity rating of the compound is 393. The solubility of this chemical has been described as >40.5 [ug/mL]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Solid Phase Synthesis

A study by Lee, Murray, and Rivero (1997) describes the solid phase synthesis of 3,4-disubstituted-7-carbamoyl-1,2,3,4-tetrahydroquinoxalin-2-ones, utilizing 4-fluoro-3-nitrobenzoic acid. This method highlights the compound's role in facilitating the construction of complex quinoxalinone derivatives through a series of reactions, including aromatic substitution and intramolecular cyclization. The process yields a variety of products with potential for further functionalization (Lee et al., 1997).

Fluorescent Chemical Sensors

Zhang, Cheng, Zhang, Shen, and Yu (2007) developed a fluorescent chemical sensor for Fe3+ based on the blocking of intramolecular proton transfer of a quinazolinone derivative. This application demonstrates the potential of quinazolinone derivatives in creating sensitive and selective optochemical sensors for metal ions, offering a new avenue for the detection and quantification of iron in various samples (Zhang et al., 2007).

Viscosity-Sensitive Fluorescent Probes

Wang, Shi, Jia, Chen, and Ma (2009) characterized 2-phenylbenzo[g]quinoxaline derivatives as viscosity-sensitive fluorescent probes. Their research underlines the compound's utility in developing tools for the measurement of viscosity in biological and industrial settings, emphasizing the significance of electron-donating groups for enhancing fluorescence response to changes in viscosity (Wang et al., 2009).

Antimicrobial Activity

Desai, Vaghani, and Shihora (2013) synthesized novel fluorine-containing quinazolinone derivatives with potential antimicrobial properties. The study showcases the compound's capacity to serve as a backbone for developing new antimicrobial agents, highlighting its efficacy against both Gram-positive and Gram-negative bacteria as well as fungi (Desai et al., 2013).

High-Temperature Proton Exchange Membrane Fuel Cells

Hsu, Liu, Tu, Chuang, Bulycheva, and Belomoina (2018) explored the synthesis and properties of ABPPQ, a polymer based on quinoxaline monomer for use in high-temperature proton exchange membrane fuel cells. This highlights the compound's role in advancing materials science, particularly in the development of components for energy conversion technologies (Hsu et al., 2018).